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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312 Get Quote

Application Notes and Protocols: 2-
(Methylthio)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-(Methylthio)ethanol, including its

chemical and physical properties, applications in chemical synthesis, and safety and handling

guidelines. While 2-(Methylthio)ethanol is primarily utilized as a versatile chemical

intermediate and raw material, this document also addresses its potential as a solvent.

Application Notes
2-(Methylthio)ethanol, also known as 2-hydroxyethyl methyl sulfide, is a bifunctional molecule

containing both a hydroxyl group and a thioether moiety.[1] This unique structure makes it a

valuable building block in various fields of chemical synthesis.[2][3] It is recognized as an

important raw material and intermediate in the production of pharmaceuticals, agrochemicals,

and dyestuffs.[2][3]

A summary of the key physical and chemical properties of 2-(Methylthio)ethanol is presented

in the table below. This data is essential for its appropriate use in experimental settings.
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Property Value References

Molecular Formula C₃H₈OS [1][4]

Molecular Weight 92.16 g/mol [1][4]

CAS Number 5271-38-5 [1][4]

Appearance Colorless to pale yellow liquid [5][6]

Boiling Point 169-171 °C [2][4][7]

Density 1.06 g/mL at 25 °C [2][4][7]

Refractive Index n20/D 1.4930 (lit.) [2][4][7]

Flash Point 70 °C (158 °F) - closed cup [4][5][8]

Solubility
Not miscible in water, soluble

in alcohol.
[2][3][5]

Vapor Pressure 0.483 mmHg at 25 °C (est.) [5]

2-(Methylthio)ethanol serves as a key starting material in a variety of chemical

transformations. Its dual functionality allows for selective reactions at either the hydroxyl or the

sulfur center. It is a known component in the synthesis of more complex molecules and has

been identified as a volatile component in some fruits.[1][2] In the field of drug development, its

structural motif is incorporated into various target molecules. Furthermore, it is used as a

flavoring agent in the food industry.[1]

While its use as a primary solvent in chemical reactions is not widely documented in scientific

literature, its physical properties, such as a relatively high boiling point and miscibility with

alcohols, suggest its potential applicability in specific reaction conditions where a polar, protic

solvent with a thioether functionality might be beneficial. The related compound, 2-

(ethylthio)ethanol, has been described as a useful solvent, indicating that thioether alcohols as

a class may have such applications.[9]
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Applications of 2-(Methylthio)ethanol
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Caption: Logical relationships of 2-(Methylthio)ethanol applications.

2-(Methylthio)ethanol is a combustible liquid and should be handled with appropriate safety

precautions.[10][11] It is advisable to work in a well-ventilated area and to wear personal

protective equipment, including gloves and safety glasses.[4][10] The substance has a

characteristic stench.[10][11] In case of fire, use carbon dioxide, dry chemical, or alcohol-

resistant foam.[10] Store in a cool, dry, and well-ventilated place away from heat, sparks, and

open flames.[10][11] It is incompatible with strong acids and oxidizing agents.[3][10]

Experimental Protocols
A thorough review of the scientific literature did not yield any detailed experimental protocols

where 2-(Methylthio)ethanol is used as the primary solvent for a chemical reaction. Its

application is predominantly as a reactant or a building block.

Below is a representative protocol for a reaction where 2-(Methylthio)ethanol is used as a key

reactant.
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This protocol describes the synthesis of polymers with pendant thioether groups, which can be

further modified for various applications, including as delivery agents for siRNA.

Materials:

2-(Methylthio)ethanol

Monomer (e.g., methacrylates)

Initiator (e.g., AIBN)

Solvent (e.g., toluene)

Standard laboratory glassware for polymerization

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser,

and a nitrogen inlet. The flask is charged with the desired monomer, 2-(Methylthio)ethanol
(acting as a chain transfer agent), and the solvent.

Inerting the System: The reaction mixture is deoxygenated by bubbling nitrogen or argon

through the solution for at least 30 minutes.

Initiation: The initiator (e.g., AIBN) is added to the reaction mixture.

Polymerization: The reaction mixture is heated to the appropriate temperature for the chosen

initiator (typically 60-80 °C for AIBN) and stirred under an inert atmosphere for the desired

reaction time (e.g., 24 hours).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

polymer is then precipitated by adding the reaction mixture dropwise to a non-solvent (e.g.,

cold methanol or hexane).

Purification: The precipitated polymer is collected by filtration, washed with the non-solvent,

and dried under vacuum to a constant weight.
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Quantitative Data:

The molecular weight and polydispersity of the resulting polymer can be controlled by varying

the ratio of monomer to 2-(Methylthio)ethanol. The final product can be characterized by

techniques such as ¹H NMR, GPC, and FTIR.

Experimental Workflow: Polymer Synthesis

1. Reaction Setup
(Monomer, 2-(Methylthio)ethanol, Solvent)

2. Deoxygenation
(N₂ or Ar purge)

3. Initiator Addition

4. Polymerization
(Heating under N₂)

5. Precipitation
(Addition to non-solvent)

6. Purification
(Filtration and Drying)

Characterization
(NMR, GPC, FTIR)
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Caption: Workflow for the synthesis of thioether-containing polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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